Cas no 61415-13-2 (2-Propenoic acid, 3-(4-chlorophenyl)-, octadecyl ester, (E)-)

• Product Name: 2-Propenoic acid, 3-(4-chlorophenyl)-, octadecyl ester, (E)-
• CAS No: 61415-13-2
• MF: C₂₇H₄₃ClO₂
• MW: 435.082127809525
• CID: 480347
• PubChem ID: 71396089
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-chlorophenyl)-, octadecyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-chlorophenyl)-, octadecyl ester, (E)-
• octadecyl 3-(4-chlorophenyl)prop-2-enoate
• 61415-13-2
• DTXSID20817672

• Inchi： 1S/C27H43ClO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-30-27(29)23-20-25-18-21-26(28)22-19-25/h18-23H,2-17,24H2,1H3
• InChI Key： HICCDWDQGUYNTA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C=CC(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 434.29539
• Monoisotopic Mass: 434.2951583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 20
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 11.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3